2-(1,3-oxazol-4-yl)ethan-1-amine dihydrochloride
Overview
Description
2-(1,3-Oxazol-4-yl)ethan-1-amine dihydrochloride, also known as 2-OA, is an organic compound used in a wide range of scientific research applications. It is a white, crystalline solid, composed of two molecules of 2-OA and two molecules of hydrochloric acid. 2-OA is an important reagent in organic synthesis due to its ability to form a variety of derivatives, as well as its stability as a solid. It is used as an intermediate in the synthesis of a variety of compounds, including pharmaceuticals, dyes, and agrochemicals.
Scientific Research Applications
2-(1,3-oxazol-4-yl)ethan-1-amine dihydrochloride is commonly used as an intermediate in the synthesis of a variety of compounds, including pharmaceuticals, dyes, and agrochemicals. It is also used as a reactant in the synthesis of a variety of heterocyclic compounds, such as pyrimidines and pyrazoles. Additionally, 2-(1,3-oxazol-4-yl)ethan-1-amine dihydrochloride is used as a ligand in coordination chemistry, as well as in the synthesis of peptides and peptidomimetics.
Mechanism of Action
2-(1,3-oxazol-4-yl)ethan-1-amine dihydrochloride is a weak acid, with a pKa of 8.6. At physiological pH, 2-(1,3-oxazol-4-yl)ethan-1-amine dihydrochloride exists predominantly in the protonated form, which is then readily hydrolyzed to form 2-oxazoline. 2-Oxazoline is then further hydrolyzed to form 2-oxazolidine, which can undergo a variety of reactions, depending on the conditions.
Biochemical and Physiological Effects
2-(1,3-oxazol-4-yl)ethan-1-amine dihydrochloride is not known to have any direct biochemical or physiological effects. However, due to its ability to form a variety of derivatives, it can be used to synthesize compounds with a range of biochemical and physiological effects.
Advantages and Limitations for Lab Experiments
2-(1,3-oxazol-4-yl)ethan-1-amine dihydrochloride is a relatively stable compound, making it suitable for use in a variety of laboratory experiments. It is also relatively non-toxic and has a low vapor pressure, making it safe to handle in the laboratory. However, it is sensitive to light and air, and should be stored in a dark, air-tight container.
Future Directions
2-(1,3-oxazol-4-yl)ethan-1-amine dihydrochloride has a wide range of potential applications in scientific research. It can be used as a reactant in the synthesis of a variety of compounds, including pharmaceuticals, dyes, agrochemicals, and heterocyclic compounds. Additionally, it can be used as a ligand in coordination chemistry, as well as in the synthesis of peptides and peptidomimetics. Furthermore, its ability to form a variety of derivatives makes it a useful tool for the synthesis of compounds with a range of biochemical and physiological effects. Finally, due to its stability and non-toxicity, it can be used in a variety of laboratory experiments.
Synthesis Methods
2-(1,3-oxazol-4-yl)ethan-1-amine dihydrochloride can be synthesized from the reaction of ethylamine and ethyl chloroformate in the presence of a base, such as sodium hydroxide. The reaction produces a mixture of 2-(1,3-oxazol-4-yl)ethan-1-amine dihydrochloride and ethyl chloroformate, which can be separated by crystallization. The ethyl chloroformate can then be hydrolyzed to produce 2-(1,3-oxazol-4-yl)ethan-1-amine dihydrochloride dihydrochloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(1,3-oxazol-4-yl)ethan-1-amine dihydrochloride involves the reaction of 2-bromoethanol with 4-amino-3-nitrobenzoic acid to form 2-(4-nitrophenyl)ethanol. The nitro group is then reduced to an amine using palladium on carbon and hydrogen gas. The resulting amine is then reacted with ethyl chloroformate to form the corresponding carbamate. The carbamate is then cyclized using sodium hydride and 1,3-oxazolidin-2-one to form 2-(1,3-oxazol-4-yl)ethan-1-amine. The final step involves the reaction of this compound with hydrochloric acid to form the dihydrochloride salt.", "Starting Materials": [ "2-bromoethanol", "4-amino-3-nitrobenzoic acid", "palladium on carbon", "hydrogen gas", "ethyl chloroformate", "sodium hydride", "1,3-oxazolidin-2-one", "hydrochloric acid" ], "Reaction": [ "2-bromoethanol + 4-amino-3-nitrobenzoic acid → 2-(4-nitrophenyl)ethanol", "2-(4-nitrophenyl)ethanol + palladium on carbon + hydrogen gas → 2-(4-aminophenyl)ethanol", "2-(4-aminophenyl)ethanol + ethyl chloroformate → 2-(4-carbomethoxyphenyl)ethan-1-amine", "2-(4-carbomethoxyphenyl)ethan-1-amine + sodium hydride + 1,3-oxazolidin-2-one → 2-(1,3-oxazol-4-yl)ethan-1-amine", "2-(1,3-oxazol-4-yl)ethan-1-amine + hydrochloric acid → 2-(1,3-oxazol-4-yl)ethan-1-amine dihydrochloride" ] } | |
CAS RN |
2742653-59-2 |
Molecular Formula |
C5H10Cl2N2O |
Molecular Weight |
185.1 |
Purity |
95 |
Origin of Product |
United States |
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